Cas no 1878261-64-3 (6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid)

• Product Name: 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid
• CAS No: 1878261-64-3
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• CID: 5304245
• Update Time: 2026-03-10

6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)tetrahydro-2H-pyran-3-carboxylic acid
• 6-(trifluoromethyl)oxane-3-carboxylic acid
• 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid

• Inchi： 1S/C7H9F3O3/c8-7(9,10)5-2-1-4(3-13-5)6(11)12/h4-5H,1-3H2,(H,11,12)
• InChI Key： DVWUKMBFEJJCFD-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(=O)O)CO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5

Additional information on 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid

Introduction to 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid (CAS No. 1878261-64-3)

6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid (CAS No. 1878261-64-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and tetrahydropyran moieties, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid consists of a six-membered tetrahydropyran ring with a carboxylic acid group at the C-3 position and a trifluoromethyl group at the C-6 position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, which can be leveraged in various applications.

Recent studies have highlighted the potential of 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid in the development of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action is believed to involve the disruption of viral RNA synthesis, which is a critical step in the viral life cycle.

The pharmacokinetic properties of 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. Furthermore, it has been shown to have low toxicity and minimal side effects, which are crucial factors for its potential use in clinical settings.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid. One notable approach involves the ring-closing metathesis (RCM) reaction followed by selective functional group transformations. This method allows for high yields and excellent purity, making it suitable for large-scale production.

The potential applications of 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in the synthesis of advanced polymers and coatings. The trifluoromethyl group imparts hydrophobic properties to these materials, enhancing their performance in various industrial applications.

In conclusion, 6-(trifluoromethyl)tetrahydropyran-3-carboxylic acid (CAS No. 1878261-64-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing therapeutic options and material innovations.